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Compound of Interest

Compound Name: 2-Chlorocinnamic acid

Cat. No.: B7723739 Get Quote

This guide provides an in-depth analysis of the physicochemical properties of 2-
Chlorocinnamic acid, tailored for researchers, scientists, and professionals in the field of drug

development.

Physicochemical Properties
2-Chlorocinnamic acid is an organic compound that serves as a versatile intermediate in

organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Its

chemical structure is characterized by a chlorine substituent on the phenyl ring of cinnamic

acid.
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Property Value Source

Molecular Formula C9H7ClO2 [1][2][3][4][5][6]

Molecular Weight 182.60 g/mol [2][7]

Alternate Molecular Weight 182.604 g/mol [3][4]

Appearance
White to light yellow crystalline

powder
[1][8]

CAS Number 3752-25-8 [2][3][4]

IUPAC Name
(E)-3-(2-chlorophenyl)prop-2-

enoic acid
[2]

Melting Point 208-210 °C [8]

Solubility

Insoluble in water; Soluble in

ethanol, ethyl acetate,

chloroform, dichloromethane,

DMSO, and acetone.[8]

Synthesis and Reactivity
A common method for the synthesis of 2-Chlorocinnamic acid involves the reaction of o-

phthalaldehyde with malonic acid.[8] This compound can undergo various chemical reactions,

such as esterification and reduction, highlighting its utility as a versatile intermediate in

synthetic chemistry.[1]

Biological Significance
2-Chlorocinnamic acid has been identified as a cinnamic acid derivative that can inhibit the

hydroxylation of phenylpropanoids.[8] It has also been shown to inhibit the activity of certain

enzymes by binding to the metal ion in their active site.[1]

Experimental Workflow: General Synthesis
The following diagram illustrates a generalized workflow for the synthesis of 2-Chlorocinnamic
acid.
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Caption: Generalized synthesis workflow for 2-Chlorocinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7723739#2-chlorocinnamic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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